Cas no 2413875-72-4 (1-(3-aminophenyl)-1lambda5-phosphetan-1-one)

• Product Name: 1-(3-aminophenyl)-1lambda5-phosphetan-1-one
• CAS No: 2413875-72-4
• MF: C₉H₁₂NOP
• MW: 181.171442985535
• MDL: MFCD32662605
• CID: 4787047
• PubChem ID: 146050226
• Update Time: 2023-11-27

1-(3-aminophenyl)-1lambda5-phosphetan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-Oxo-1lambda5-phosphetan-1-yl)aniline
• 1-(3-aminophenyl)-1lambda5-phosphetan-1-one

• MDL： MFCD32662605
• Inchi： 1S/C9H12NOP/c10-8-3-1-4-9(7-8)12(11)5-2-6-12/h1,3-4,7H,2,5-6,10H2
• InChI Key： RVKAJODCUQJNJG-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=C(C=2)N)(CCC1)=O

Computed Properties

• Exact Mass: 181.065651004 g/mol
• Monoisotopic Mass: 181.065651004 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1
• Molecular Weight: 181.17